Cas no 748774-23-4 (Cyclobutanecarboxamide,N-(2-bromophenyl)-)

• Product Name: Cyclobutanecarboxamide,N-(2-bromophenyl)-
• CAS No: 748774-23-4
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 561180
• Update Time: 2024-03-05

Cyclobutanecarboxamide,N-(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxamide,N-(2-bromophenyl)-
• Cyclobutanecarboxamide, N-(2-bromophenyl)- (9CI)
• N-(2-Bromophenyl)cyclobutanecarboxamide
• Cyclobutanecarboxamide, N-(2-bromophenyl)-

• Inchi： 1S/C11H12BrNO/c12-9-6-1-2-7-10(9)13-11(14)8-4-3-5-8/h1-2,6-8H,3-5H2,(H,13,14)
• InChI Key： DGMWYPOZWAETEX-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2Br)=O)CCC1

Computed Properties

• Exact Mass: 253.01026
• Monoisotopic Mass: 253.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4

Experimental Properties

• PSA: 29.1